Cas no 1804871-16-6 (4-Chloro-3-cyano-2-ethylphenylacetic acid)

• Product Name: 4-Chloro-3-cyano-2-ethylphenylacetic acid
• CAS No: 1804871-16-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5038256
• Update Time: 2025-06-13

4-Chloro-3-cyano-2-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-2-ethylphenylacetic acid

• Inchi： 1S/C11H10ClNO2/c1-2-8-7(5-11(14)15)3-4-10(12)9(8)6-13/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： RIOPMDMOKXTFEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)O)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloro-3-cyano-2-ethylphenylacetic acid

Recent Advances in the Study of 4-Chloro-3-cyano-2-ethylphenylacetic Acid (CAS: 1804871-16-6)

4-Chloro-3-cyano-2-ethylphenylacetic acid (CAS: 1804871-16-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and analgesic drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound's unique structural features, including the chloro and cyano substituents, contribute to its reactivity and biological activity. Recent synthetic methodologies have optimized the production of 4-Chloro-3-cyano-2-ethylphenylacetic acid, enabling higher yields and purity, which are critical for its application in pharmaceutical research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

In vitro and in vivo studies have demonstrated the compound's promising anti-inflammatory properties. Mechanistic studies suggest that 4-Chloro-3-cyano-2-ethylphenylacetic acid inhibits key inflammatory pathways, such as the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are implicated in conditions like arthritis and chronic pain. These findings position the compound as a potential candidate for the development of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

Further research has explored the compound's potential in combination therapies. For instance, co-administration with existing nonsteroidal anti-inflammatory drugs (NSAIDs) has shown synergistic effects, enhancing therapeutic outcomes while minimizing adverse reactions. Such studies underscore the versatility of 4-Chloro-3-cyano-2-ethylphenylacetic acid in addressing complex medical needs.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these gaps through structural modifications and formulation strategies, paving the way for future preclinical and clinical trials.

In conclusion, 4-Chloro-3-cyano-2-ethylphenylacetic acid (CAS: 1804871-16-6) represents a promising scaffold in medicinal chemistry, with significant potential for the development of novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its clinical applications and therapeutic benefits.